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Compound of Interest

3-(3-
Methylphenyl)propionaldehyde

Cat. No.: B1311848

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(3-
Methylphenyl)propionaldehyde, a key aromatic aldehyde. The document details its chemical
identity, physical and chemical properties, synthesis, and analytical methodologies, making it
an essential resource for professionals in research and development.

Chemical Identity

3-(3-Methylphenyl)propionaldehyde is an organic compound characterized by a benzene
ring substituted with a methyl group at the meta position and a propanal group. Its chemical
structure is fundamental to its properties and applications, particularly in the fields of fragrance
and pharmaceutical synthesis. One of its notable, albeit often uncommercialized, roles is as an
impurity in the manufacturing of the drug Cinacalcet[1][2][3].

A variety of synonyms and identifiers are used to denote 3-(3-Methylphenyl)propionaldehyde
in scientific literature and chemical databases. These are summarized in the table below for
clarity and cross-referencing.
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Identifier Type Identifier

IUPAC Name 3-(3-methylphenyl)propanal
CAS Number 95416-60-7[1][2][3][4]
Molecular Formula C10H120[4]

3-(m-tolyl)propanal[2][4], 3-
Methylbenzenepropanal[1][3],
Benzenepropanal, 3-methyl-[3][4], M-TOLYL-
PROPIONALDEHYDE[4], 3-M-TOLYL-
PROPIONALDEHYDE[4], 3-TOLYL-
PROPIONALDEHYDE[4]

Synonyms

While 3-(3-Methylphenyl)propionaldehyde is utilized in the fragrance industry, specific trade
names for this compound are not widely documented in readily available literature. It is often
supplied by chemical manufacturers under its chemical name or CAS number[4][5].

Physicochemical Properties

The physical and chemical characteristics of 3-(3-Methylphenyl)propionaldehyde are crucial
for its handling, application, and analysis. The following table summarizes key quantitative
data.
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Property Value Notes
Molecular Weight 148.20 g/mol [4]
Appearance Colorless to light yellow liquid Based on supplier information.
Data not available for the
aldehyde. The precursor, 3-(3- This suggests the aldehyde
Boiling Point methylphenyl)-1-propanol, has  would have a slightly lower
a boiling point of 147 °C at 20 boiling point.
Torr.
Data not available for the
) aldehyde. The precursor, 3-(3- The aldehyde's density is
Density

methylphenyl)-1-propanol, has
a density of 0.977 g/cm3.

expected to be similar.

Refractive Index

Data not available for the
aldehyde. The precursor, 3-(3-
methylphenyl)-1-propanol, has

a refractive index of 1.520.

The aldehyde's refractive index
is expected to be in a similar

range.

Solubility

Soluble in organic solvents

such as ethanol and acetone.

General solubility for similar

aromatic aldehydes.

Experimental Protocols

A common and effective method for the synthesis of 3-(3-Methylphenyl)propionaldehyde is

the oxidation of its corresponding alcohol, 3-(3-methylphenyl)-1-propanol. This method is

widely used for the preparation of aldehydes from primary alcohols.

Principle: The primary alcohol is oxidized using a mild oxidizing agent to yield the aldehyde.

Care must be taken to prevent over-oxidation to the carboxylic acid.

Materials:

e 3-(3-methylphenyl)-1-propanol

e Pyridinium chlorochromate (PCC) or Dess-Martin periodinane (DMP)
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e Anhydrous dichloromethane (DCM)
 Silica gel for column chromatography

o Hexane and Ethyl Acetate for elution

e Sodium bicarbonate solution (saturated)
o Sodium thiosulfate solution (saturated)
e Magnesium sulfate (anhydrous)
Procedure:

o Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve 3-(3-methylphenyl)-1-propanol in anhydrous DCM.

o Oxidation: To the stirred solution, add the oxidizing agent (e.g., 1.5 equivalents of PCC or
DMP) portion-wise at room temperature. The reaction progress can be monitored by Thin
Layer Chromatography (TLC).

o Work-up: Upon completion, the reaction mixture is filtered through a pad of silica gel to
remove the chromium salts (if using PCC) or diluted with diethyl ether and washed
sequentially with saturated sodium bicarbonate and saturated sodium thiosulfate solutions (if
using DMP).

 Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the
solvent is removed under reduced pressure. The crude product is then purified by flash
column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure
3-(3-Methylphenyl)propionaldehyde.
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Synthesis Workflow
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A simplified workflow for the synthesis of 3-(3-Methylphenyl)propionaldehyde.

GC-MS is a powerful analytical technique for the identification and quantification of volatile and
semi-volatile organic compounds like 3-(3-Methylphenyl)propionaldehyde.

Principle: The sample is vaporized and separated based on the components' boiling points and
interactions with the stationary phase of the GC column. The separated components then enter
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the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum

provides a unique fingerprint for identification.

Instrumentation:

e Gas Chromatograph with a Mass Selective Detector (MSD)

e Capillary Column: A non-polar or medium-polarity column (e.g., HP-5MS, DB-5MS) is

suitable.

e Carrier Gas: Helium at a constant flow rate.

* Injector: Split/splitless injector.

Typical GC-MS Parameters:

Parameter Setting

HP-5MS, 30 m x 0.25 mm, 0.25 pm film
Column

thickness
Inlet Temperature 250 °C

Injection Mode

Split (e.g., 50:1)

Injection Volume

1puL

Oven Program

Initial: 60 °C (hold 2 min), Ramp: 10 °C/min to
280 °C (hold 5 min)

Carrier Gas Helium, 1.0 mL/min
MSD Transfer Line 280 °C
MS lon Source 230 °C
MS Quadrupole 150 °C

lonization Mode

Electron lonization (El) at 70 eV

Scan Range

m/z 40-400
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Data Analysis: The resulting total ion chromatogram (TIC) will show a peak corresponding to 3-
(3-Methylphenyl)propionaldehyde at a specific retention time. The mass spectrum of this
peak can be compared to a reference library (e.g., NIST) for confirmation of its identity.

GC-MS Analysis Workflow
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l
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A generalized workflow for the GC-MS analysis of 3-(3-Methylphenyl)propionaldehyde.

Signaling Pathways and Logical Relationships
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As a fragrance ingredient and a potential building block in drug synthesis, understanding the

logical relationships in its production and quality control is crucial.

Logical Relationships in Production and QC
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Logical flow from raw material to final product release for 3-(3-
Methylphenyl)propionaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 95416-60-7 Cinacalcet Impurity 62 | Impurity Manufacturers & Suppliers India
[anantlabs.com]

2. Cinacalcet Impurity 56 - Protheragen [protheragen.ai]

3. Cinacalcet Impurity 62 | CAS No- 95416-60-7 | Simson Pharma Limited
[simsonpharma.com]

4. 3-(3-METHYLPHENYL)PROPIONALDEHYDE | 95416-60-7 [chemicalbook.com]

5. chembk.com [chembk.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 3-(3-
Methylphenyl)propionaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311848#3-3-methylphenyl-propionaldehyde-
synonyms-and-trade-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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